Cas no 7365-44-8 (N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid)

• Product Name: N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid
• CAS No: 7365-44-8
• MF: C₆H₁₅NO₆S
• MW: 229.251401185989
• MDL: MFCD00007532
• CID: 47372
• PubChem ID: 24899960
• Update Time: 2026-04-22

N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(tris(hydroxymethyl)methylamino)ethane-1-sulphonic acid
• TES
• N-[2-HYDROXY-1,1-BIS(HYDROXYMETHYL)ETHYL]TAURINE
• N-TRIS(HYDROXYMETHYL)METHYL-2-AMINO-ETHANESULPHONIC ACID
• N-TRIS(HYDROXYMETHYL)METHYL-2-AMINOETHANESULFONIC ACID
• 2-[TRIS(HYDROXYMETHYL)METHYL]-2-AMINOETHANE SULFONIC ACID
• 2-[TRIS(HYDROXYMETHYL)METHYLAMINO]-1-ETHANESULFONIC ACID
• 2-[[TRIS(HYDROXYMETHYL)METHYL]AMINO]ETHANESULFONIC ACID
• 2-([2-HYDROXY-1,1-BIS(HYDROXYMETHYL)ETHYL]AMINO)ETHANESULFONIC ACID
• 2-[[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino]-ethanesulfonicaci
• N-[Tris(hydroxymethyl)methyl]-2-aminoethanesulfonic acid
• 2-[Tris(hydroxymethyl)methylamino]-1-ethanesulfonic acid (TES)
• N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid [Good's buffer component for biological research]
• N-tris-(hydroxymethyl)-methyl-2-aminoethanesulphonic acid
• TES BUFFER
• TES free acid
• TES FREE ACID CELL CULTURE TESTED
• TES,BIOLOGICALBUFFER
• TES,for biochemistry
• ethanesulfonic acid, 2-[[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino]-
• TES, free acid
• 2-((1,3-Dihydroxy-2-(hydroxymethyl)propan-2-yl)amino)ethanesulfonic acid
• 2-(2-HYDROXY-1,1-DIHYDROXYMETHYL-ETHYLAMINO)-ETHANESULFONIC ACID
• Tris(hydroxymethyl)methyl-2-aminomethane sulfonic acid
• 2-(Tris(hydroxymethyl)methylamino)ethane-
• 2- [[tri (hydroxymethyl) methyl] amino] ethanesulfonic acid
• 2-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-ylamino)ethanesulfonic acid
• FT-0636460
• SCHEMBL35763
• F20346
• 2-{[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]ammonio}ethanesulfonate
• EINECS 230-906-3
• CHEBI:44356
• 2-((1,3-Dihydroxy-2-(hydroxymethyl)propan-2-yl)amino)ethane-1-sulfonic acid
• NS00037541
• HY-23430
• T0683
• 2-{[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino}ethane-1-sulfonic acid
• W-104448
• N-(tris[hydroxymethyl]methyl)-2-aminoethanesulfonic acid
• Q7670062
• 7365-44-8
• UNII-L173DK6289
• TES [MI]
• TES, >=99% (titration)
• TES, BioXtra, >=99.5% (titration)
• n-tris-(hydroxymethyl)methyl-2-aminoethanesulphonic acid
• N-Tris(hydroxymethyl)methyl-2-aminomethane sulfonate
• AS-12799
• MFCD00007532
• M05749
• 2-([2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino) ethanesulfonic acid
• NES
• 2-((2-hydroxy-1,1-bis(hydroxymethyl)ethyl)amino)ethanesulfonic acid
• TES, BioPerformance Certified, cell culture tested, >=99% (titration)
• L173DK6289
• CD7A47B0-E486-42AF-A094-B1401F65B49B
• AI3-62522
• N-tris-(Hydroxymethyl)-methyl-2-amino ethansulfonic acid
• DB02371
• TES, Vetec(TM) reagent grade, 99%
• N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonicacid
• N-Tris[hydroxymethyl]methyl-2-aminoethanesulfonic acid
• N-tri(hydroxymethyl)methyltaurine
• AKOS016003781
• 2-{[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino}ethanesulfonic acid
• Ethanesulfonic acid, 2-((2-hydroxy-1,1-bis(hydroxymethyl)ethyl)amino)-
• Epitope ID:161732
• 2-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]ethanesulfonic acid
• C05353
• DTXSID3064643
• t e s
• 2-[(2-Hydroxy-1,1-bis(hydroxymethyl)ethyl)amino]ethanesulfonic acid
• 2-(2-Hydroxy-1,1-bis-hydroxymethyl-ethylamino)-ethanesulfonic acid
• CS-0015189
• SY018784
• Taurine, N-tri(hydroxymethyl)methyl-
• TES,98%
• TES (BUFFER)
• n-tris(hydroxymethyl)methyl-2-aminoethanesulphonic acid
• DB-055790
• N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid

• MDL： MFCD00007532
• Inchi： 1S/C6H15NO6S/c8-3-6(4-9,5-10)7-1-2-14(11,12)13/h7-10H,1-5H2,(H,11,12,13)
• InChI Key： JOCBASBOOFNAJA-UHFFFAOYSA-N
• SMILES： S(CCNC(CO)(CO)CO)(=O)(=O)O
• BRN： 1957061

Computed Properties

• Exact Mass: 229.06200
• Monoisotopic Mass: 229.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5.8

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.55
• Melting Point: ~225 °C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.5500 (estimate)
• PH: 3.5-5.0 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 135.47000
• LogP: -1.34880
• Merck: 9176
• pka: 7.5(at 25℃)
• Solubility: Soluble in water

N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Other Chemical Reagents

Additional information on N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid

Introduction to N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid (CAS No. 7365-44-8)

N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid, commonly referred to by its CAS number 7365-44-8, is a compound of significant interest in the field of chemical and biomedical research. This compound, also known as N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic acid, has garnered attention due to its versatile applications in various scientific domains, particularly in biochemical and pharmaceutical studies.

The molecular structure of this compound features a sulfonic acid group and multiple hydroxymethyl groups, which contribute to its unique chemical properties. These structural features make it an excellent buffer component, particularly in biological systems where maintaining a stable pH is crucial. The compound's ability to act as a buffering agent is harnessed in numerous laboratory applications, including cell culture media, biochemical assays, and enzyme studies.

In recent years, the use of N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid has expanded into the pharmaceutical industry. Its stability under a wide range of pH conditions makes it an ideal candidate for formulating drug solutions and stabilizing active pharmaceutical ingredients (APIs). Furthermore, its compatibility with various biological molecules has led to its incorporation into drug delivery systems, where it helps maintain the integrity of the drug during storage and administration.

One of the most compelling aspects of this compound is its role in biomedical research. Researchers have leveraged its buffering properties to develop more accurate and reliable experimental conditions. For instance, in high-performance liquid chromatography (HPLC) and other analytical techniques, the inclusion of N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid helps to minimize pH fluctuations, thereby improving the precision of analytical results. This has been particularly beneficial in the analysis of complex biological samples where small changes in pH can significantly alter the behavior of biomolecules.

The compound's utility extends beyond analytical chemistry into the realm of drug development. Its ability to stabilize proteins and other biomolecules has made it a valuable component in vaccine formulations. By maintaining optimal pH conditions, it ensures that vaccine components remain functional and effective over time. This has been especially relevant in the context of recent advancements in vaccine technology, where maintaining stability under various storage conditions is paramount.

Recent studies have also highlighted the potential of N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid in therapeutic applications. Researchers have explored its use as a component in topical formulations for skin care products. Its mild pH profile and compatibility with skin tissues make it an excellent candidate for developing products that promote skin health without causing irritation. Additionally, its antimicrobial properties have been investigated, suggesting potential applications in wound care and infection control.

The environmental impact of using N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid has also been a focus of research. Studies have demonstrated that this compound is biodegradable and does not pose significant environmental hazards when disposed of properly. This aligns with the growing emphasis on sustainable practices in chemical manufacturing and laboratory research. Efforts are ongoing to optimize production methods to minimize waste and reduce the environmental footprint associated with its synthesis.

In conclusion, N-Tris(hydroxymethyl)methyl-2-aminoethanesulfonic Acid (CAS No. 7365-44-8) is a multifaceted compound with broad applications in chemical and biomedical research. Its unique properties make it an invaluable tool in laboratory settings, pharmaceutical development, and environmental science. As research continues to uncover new uses for this compound, its importance is likely to grow even further, contributing to advancements across multiple scientific disciplines.